Cas no 5413-62-7 (2-Propanol, 1-phenoxy-,2-propanoate)

• Product Name: 2-Propanol, 1-phenoxy-,2-propanoate
• CAS No: 5413-62-7
• MF: C₁₂H₁₆O₃
• MW: 208.253643989563
• CID: 382946
• PubChem ID: 221659
• Update Time: 2025-04-19

2-Propanol, 1-phenoxy-,2-propanoate Chemical and Physical Properties

Names and Identifiers

• 2-Propanol, 1-phenoxy-,2-propanoate
• 1-phenoxypropan-2-yl propanoate
• AC1L5ALS
• AC1Q5YBH
• CTK4J9731
• NSC6606
• NSC-6606
• NSC8244
• NSC-8244
• SureCN6560846
• DTXSID90278195
• 5413-62-7
• SCHEMBL6560846

• Inchi： 1S/C12H16O3/c1-3-12(13)15-10(2)9-14-11-7-5-4-6-8-11/h4-8,10H,3,9H2,1-2H3
• InChI Key： JGTRETARVZPHAI-UHFFFAOYSA-N
• SMILES： O(C(CC)=O)C(C)COC1C=CC=CC=1

Computed Properties

• Exact Mass: 208.10998
• Monoisotopic Mass: 208.11
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 6
• Complexity: 185
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 35.5Ų

Experimental Properties

• Density: 1.042
• Boiling Point: 273.8°Cat760mmHg
• Flash Point: 109.5°C
• Refractive Index: 1.49
• PSA: 35.53